Ethyl 3-(1-(2-(tert-butoxy)-2-oxoethyl)-1H-indol-2-yl)propanoate

• IUPAC Name: ethyl 3-[1-[2-[(2-methylpropan-2-yl)oxy]-2-oxoethyl]indol-2-yl]propanoate
• InChI: InChI=1S/C19H25NO4/c1-5-23-17(21)11-10-15-12-14-8-6-7-9-16(14)20(15)13-18(22)24-19(2,3)4/h6-9,12H,5,10-11,13H2,1-4H3
• InChI Key: WEULALZEAOVSCN-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CCC1=CC2=CC=CC=C2N1CC(=O)OC(C)(C)C
• Molecular Formula: C19H25NO4
• Molecular Weight: 331.4 g/mol

Description

The compound is an ester derived from a substituted indole and a tert-butoxy group. Indoles are a class of organic compounds that are widely distributed in the natural world and are important in pharmaceuticals. The tert-butoxy group is a common protecting group in organic synthesis.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For example, tert-butoxy compounds are often liquids at room temperature.

Mechanism of Action

The mechanism of action of this compound is not clear without more context. If it’s used in pharmaceuticals, its mechanism of action would depend on the specific biological target.

Future Directions

The future directions for this compound would depend on its applications. If it’s used in pharmaceuticals, future research might focus on improving its efficacy or reducing side effects.

Synthesis routes and methods

Procedure details

To the ethyl (2E)-3-[1-(2-tert-butoxy-2-oxoethyl)-1H-indol-2-yl] acrylate from Step 3 in EtOAc (0.08 M) was added 10% palladium on carbon (50 mg per g of substrate). The reaction mixture was flushed a few times with hydrogen and then stirred overnight at rt under a 1 atmosphere pressure of hydrogen. The reaction mixture was diluted with CH2Cl2 (2 mL/g) and was filtered through Celite. The filtrate was concentrated to dryness to afford the title compound crude (100%) which was used in the next step without further purification.